Indole-3-acetyl β-D-Glucopyranose
Indole-3-acetyl β-D-Glucopyranose
1-O-(indol-3-ylacetyl)-beta-D-glucose is an indoleacetic acid ester conjugate and an indolyl carbohydrate. It derives from a beta-D-glucose.
Brand Name:
Vulcanchem
CAS No.:
19817-95-9
VCID:
VC0029609
InChI:
InChI=1S/C16H19NO7/c18-7-11-13(20)14(21)15(22)16(23-11)24-12(19)5-8-6-17-10-4-2-1-3-9(8)10/h1-4,6,11,13-18,20-22H,5,7H2/t11-,13-,14+,15-,16+/m1/s1
SMILES:
C1=CC=C2C(=C1)C(=CN2)CC(=O)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C₁₆H₁₉NO₇
Molecular Weight:
337.32 g/mol
Indole-3-acetyl β-D-Glucopyranose
CAS No.: 19817-95-9
Reference Standards
VCID: VC0029609
Molecular Formula: C₁₆H₁₉NO₇
Molecular Weight: 337.32 g/mol
| CAS No. | 19817-95-9 |
|---|---|
| Product Name | Indole-3-acetyl β-D-Glucopyranose |
| Molecular Formula | C₁₆H₁₉NO₇ |
| Molecular Weight | 337.32 g/mol |
| IUPAC Name | [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(1H-indol-3-yl)acetate |
| Standard InChI | InChI=1S/C16H19NO7/c18-7-11-13(20)14(21)15(22)16(23-11)24-12(19)5-8-6-17-10-4-2-1-3-9(8)10/h1-4,6,11,13-18,20-22H,5,7H2/t11-,13-,14+,15-,16+/m1/s1 |
| Standard InChIKey | HHDMMUWDSFASNB-JZYAIQKZSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=CN2)CC(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CC(=O)OC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CC(=O)OC3C(C(C(C(O3)CO)O)O)O |
| Description | 1-O-(indol-3-ylacetyl)-beta-D-glucose is an indoleacetic acid ester conjugate and an indolyl carbohydrate. It derives from a beta-D-glucose. |
| Synonyms | 1-(1H-Indole-3-acetate) β-D-Glucopyranose; 1-O-(Indol-3’-ylacetyl)_x000B_-β-D-glucopyranose; Indole-3-acetic Acid β-D-Glucopyranosyl Ester; Indole-3-acetic Acid β-Glucoside; |
| PubChem Compound | 440255 |
| Last Modified | Dec 23 2021 |
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